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Compound of Interest

Compound Name: Archangelicin

Cat. No.: B1665600

For researchers, scientists, and drug development professionals, the safe handling of
Archangelicin is paramount. This document provides a comprehensive guide to the necessary
personal protective equipment (PPE), operational procedures, and disposal plans to ensure a
safe laboratory environment.

Hazard Identification and Risk Assessment

Archangelicin is a furanocoumarin, a class of compounds known for their potential biological
activities. It is essential to recognize the inherent hazards associated with Archangelicin and
related furanocoumarins to implement appropriate safety measures.

e Phototoxicity: Furanocoumarins can cause phytophotodermatitis, a condition where the skin
becomes hypersensitive to ultraviolet (UV) light, leading to severe inflammation and
blistering.[1]

» Potential Carcinogenicity and Genotoxicity: Some furanocoumarins are considered to be
potentially genotoxic and carcinogenic.[2] Therefore, Archangelicin should be handled as a
potential carcinogen.

Personal Protective Equipment (PPE)

A thorough risk assessment should guide the selection of PPE. The following table summarizes
the recommended PPE for handling Archangelicin in a laboratory setting.
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PPE Category

Recommended Equipment

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield

Protects against splashes of

liquids and airborne powder.

Skin Protection

Nitrile gloves (or other

chemically resistant gloves)

Provides a barrier against skin
contact. Gloves should be
inspected before use and

changed frequently.

A fully buttoned lab coat

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 or higher)

Recommended when handling
the powder form of
Archangelicin to prevent

inhalation of airborne particles.

Quantitative Safety Data

While a specific Occupational Exposure Limit (OEL) for pure Archangelicin has not been

established, the following table provides relevant quantitative data to guide risk assessment

and handling procedures.

Parameter

Value

Source/Context

Threshold of Toxicological
Concern (TTC) for Genotoxic

Compounds

0.025 pg/kg body weight/day

This is a conservative
threshold for compounds with
structural alerts for
genotoxicity, which may be

applicable to furanocoumarins.

[2]

Furanocoumarin Limit in

Finished Cosmetic Products

1 ppm (1 mg/kg)

This limit is set to protect
consumers from the phototoxic
effects of furanocoumarins in

cosmetic products.[3]
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Operational Plan for Safe Handling

Adherence to standard operating procedures is crucial for minimizing exposure to
Archangelicin.

4.1. Engineering Controls:

» Ventilation: All work with solid Archangelicin or concentrated solutions should be conducted
in a certified chemical fume hood to minimize inhalation exposure.

» Designated Area: Establish a designated area for handling Archangelicin, clearly marked
with warning signs indicating the presence of a potential carcinogen.

4.2. Procedural Guidance:

» Weighing: Weigh solid Archangelicin in a fume hood or a balance enclosure to contain any
airborne particles.

» Solution Preparation: Prepare solutions in a fume hood. Avoid heating solutions to prevent
the generation of vapors.

e Personal Hygiene: Wash hands thoroughly with soap and water after handling
Archangelicin and before leaving the laboratory. Avoid eating, drinking, or applying
cosmetics in the designated handling area.

Disposal Plan

Proper disposal of Archangelicin waste is critical to prevent environmental contamination and
ensure regulatory compliance.

5.1. Waste Segregation:

o Contaminated Materials: All materials that have come into contact with Archangelicin,
including gloves, pipette tips, and paper towels, should be considered hazardous waste.

» Waste Containers: Use clearly labeled, sealed, and leak-proof containers for all
Archangelicin waste.
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5.2. Disposal Method:

o Chemical Waste: Pure Archangelicin and concentrated solutions should be disposed of as
hazardous chemical waste.

« Incineration: As Archangelicin is a potential carcinogen, high-temperature incineration is the
recommended method of disposal for all contaminated waste.[4]

o Local Regulations: Always follow your institution's and local environmental regulations for
hazardous waste disposal. Contact your institution's Environmental Health and Safety (EHS)
department for specific guidance.[5][6][7][8]

Visualizations
Experimental Workflow: Isolation of Archangelicin

The following diagram outlines the key steps involved in the isolation of Archangelicin from its
natural source, Angelica archangelica.
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Workflow for the isolation of Archangelicin.
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Signaling Pathway: Archangelicin and NF-kB Inhibition

Archangelicin has been reported to exhibit anti-inflammatory effects by inhibiting the NF-kB
(Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. The
diagram below illustrates a simplified representation of this pathway and the potential point of
inhibition by Archangelicin.
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Inhibition of the NF-kB signaling pathway by Archangelicin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

